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Compound of Interest

Compound Name: Bis(diethyldithiocarbamato)copper

CAS No.: 4567-99-1

Cat. No.: B1211247

Get Quote

Executive Summary
Bis(diethyldithiocarbamato)copper(II) (Cu(ddtc)₂ or Cu(Et₂dtc)₂) serves as a pivotal

coordination complex in both analytical spectroscopy and modern oncology. Historically utilized

as a highly sensitive spin probe in Electron Paramagnetic Resonance (EPR) and a

chromophore for trace metal analysis, it has re-emerged as a potent proteasome inhibitor

derived from the metabolic breakdown of Disulfiram (Antabuse).

This guide provides a rigorous examination of the complex's spectral signature—spanning

Electronic Absorption (UV-Vis), Vibrational (IR/Raman), and Magnetic (EPR) domains—and

correlates these physicochemical properties with its pharmacodynamic mechanism of action.

Molecular Architecture & Synthesis
The complex consists of a central Copper(II) ion (
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) coordinated by four sulfur atoms from two bidentate diethyldithiocarbamate ligands, forming a
distorted square-planar geometry (

symmetry).

Synthesis Protocol
Objective: Stoichiometric synthesis of high-purity Cu(ddtc)₂ for spectral analysis.

Reagents:

Sodium diethyldithiocarbamate trihydrate (Na-DDTC), ACS Reagent.

Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O).

Solvents: Deionized Water (

), Chloroform (CHCl₃, HPLC Grade).

Methodology:

Preparation: Dissolve 1.0 mmol CuSO₄·5H₂O in 20 mL deionized water. Separately, dissolve

2.2 mmol Na-DDTC in 20 mL deionized water (10% excess ligand ensures complete

complexation).

Chelation: Slowly add the Na-DDTC solution to the copper solution under constant magnetic

stirring. A dense, dark yellow-brown precipitate forms immediately.

Mechanism:[1][2][3][4]

Extraction: Transfer the aqueous suspension to a separatory funnel. Add 30 mL CHCl₃.

Shake vigorously for 2 minutes. The complex preferentially partitions into the organic phase

(yellow/brown layer).

Purification: Collect the organic phase. Dry over anhydrous

to remove residual water. Filter.

Crystallization: Evaporate the solvent under reduced pressure (Rotavap) or allow slow

evaporation to yield dark brown/black crystals.
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Electronic Absorption Spectroscopy (UV-Vis)
The intense color of Cu(ddtc)₂ is not due to d-d transitions, but rather high-intensity Charge

Transfer (CT) bands.

Spectral Profile

Band Type
Wavelength (

)

Molar Absorptivity (

)
Assignment

Band I ~435 nm L mol⁻¹ cm⁻¹

Metal-to-Ligand

Charge Transfer

(MLCT)

Band II ~270 nm L mol⁻¹ cm⁻¹

Intraligand transition (

) within

Band III ~600-700 nm Weak / Broad
d-d transition (

)

Technical Insight
The peak at 435 nm is the diagnostic feature.[5] In analytical applications, this band is utilized

for the quantitative determination of copper at trace levels (limit of detection

).

Solvatochromism: The position of the CT band is solvent-dependent. In coordinating solvents

(e.g., pyridine), axial ligation can occur, shifting the d-d bands and altering the CT intensity,

although the square-planar core is robust.

Electron Paramagnetic Resonance (EPR)[7][8]
As a

system with one unpaired electron (
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), Cu(ddtc)₂ acts as a standard spin probe. The covalent nature of the Cu-S bond makes the
hyperfine coupling constants sensitive to the local environment.

EPR Parameters (X-Band, Toluene, 298 K)
g-factor (

):

Hyperfine Coupling (

):

G (due to

,

)

Frozen Solution / Solid State (77 K)
At cryogenic temperatures, the anisotropy of the g-tensor becomes resolved:

:

:

:

G

Interpretation: The relatively low

value (compared to Cu-O complexes which are typically >2.25) indicates significant covalency
in the Cu-S bond and delocalization of the unpaired electron onto the sulfur ligands. This
"covalent reduction" of the spin-orbit coupling parameter is a hallmark of dithiolate complexes.

Vibrational Spectroscopy (IR)
Infrared spectroscopy confirms the integrity of the dithiocarbamate backbone and the chelation

mode.
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Frequency (

)
Assignment Structural Significance

1500 - 1510 cm⁻¹

Thioureide Band. Indicates

partial double bond character (

). A shift to higher frequency

vs. free ligand indicates

bidentate coordination.

990 - 1000 cm⁻¹
Symmetric stretching of the

CSS moiety.

350 - 400 cm⁻¹
Direct confirmation of metal-

ligand bond formation (Far-IR).

Pharmacological Mechanism: The Disulfiram
Connection[2]
In drug development, Cu(ddtc)₂ is the active metabolite responsible for the anti-cancer

properties of Disulfiram (DSF).

Mechanism of Action[2]
Prodrug Conversion: Disulfiram is reduced to diethyldithiocarbamate (ddtc).

Complexation: ddtc chelates physiological Copper(II).

Proteasome Inhibition: The resulting Cu(ddtc)₂ complex binds to the 19S regulatory particle

and/or the 20S core of the proteasome, blocking protein degradation. This leads to the

accumulation of ubiquitinated proteins and induction of apoptosis in tumor cells.

Pathway Visualization
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Figure 1: Pharmacological activation pathway of Disulfiram yielding the active Cu(ddtc)₂

complex, leading to proteasome inhibition and cancer cell death.

Experimental Workflow: Spectral Validation
For researchers validating the formation of Cu(ddtc)₂ in biological matrices (e.g., cell lysate),

follow this self-validating workflow:
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Figure 2: Analytical workflow for confirming Cu(ddtc)₂ presence in biological samples.

Critical Control Points
Solvent Blanking: Always use the extraction solvent (e.g., pure CHCl₃) saturated with water

as the blank for UV-Vis to correct for refractive index changes.

EPR Tuning: For aqueous/biological samples, use a flat cell or capillary to prevent dielectric

loss of the microwave cavity.

Stability: The complex is photo-stable but can degrade in highly acidic environments (pH <

3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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